Cas no 10489-46-0 (rhodium(iii) sulfate solution)

• Product Name: rhodium(iii) sulfate solution
• CAS No: 10489-46-0
• MF: O₁₂Rh₂S₃
• MW: 493.998802185059
• MDL: MFCD00016309
• CID: 48628
• PubChem ID: 24864741
• Update Time: 2025-05-19

rhodium(iii) sulfate solution Chemical and Physical Properties

Names and Identifiers

• rhodium(iii) sulfate solution
• Rhodium (III) sulphate - solution
• Rhodium(III) sulfate
• Rhodium sulfate solution
• Rhodium (III) Sulfate Anhydrous
• Rhodium sulfate (Ⅱ)
• rhodium(3+),trisulfate
• Rhodium(Iii) Sulfate,Bright Plating
• Solution of RhodiuM sulfate (Ⅱ)
• Dirhodium trisulphate
• RHODIUM SULFATE
• Rhodium Sulphate
• Einecs 234-014-5
• Rhodium(Ⅲ) Sulfate
• Dirhodium trisulfate
• Rhodium plating solution
• RhodiumSulfateSolution
• Rhodium salfate
• rhodium(3+);trisulfate
• YWFDDXXMOPZFFM-UHFFFAOYSA-H
• AT40014
• DTXSID20890662
• RHODIUM(III) SULFATE SOLUTION (5% IN WATER)
• Rhodium(III)sulfate
• Sulfuric acid, rhodium(3+) salt (3:2)
• 10489-46-0
• Rhodium sulfate bath
• DB-231737
• DTXCID001030967
• DIRHODIUM(3+) TRISULFATE

• MDL： MFCD00016309
• Inchi： 1S/3H2O4S.2Rh/c3*1-5(2,3)4;;/h3*(H2,1,2,3,4);;/q;;;2*+3/p-6
• InChI Key： YWFDDXXMOPZFFM-UHFFFAOYSA-H
• SMILES： [Rh+3].[Rh+3].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-]

Computed Properties

• Exact Mass: 493.66600
• Monoisotopic Mass: 493.666
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 266A^2

Experimental Properties

• Color/Form: Reddish brown glassy substance.
• Density: 1.217 g/mL at 25 °C(lit.)
• Melting Point: decomposes at >500℃ [KIR82]
• Boiling Point: 330 °C at 760 mmHg
• Flash Point: °C
• Water Partition Coefficient: Miscible with water, ethanol and with a 3:1 ethanol/water mixture.
• PSA: 265.92000
• LogP: -0.77160
• Color/Form: ~8% in H2O
• Solubility: Soluble in water.

rhodium(iii) sulfate solution Security Information

• Symbol:
• Signal Word：Warning
• Hazardous Material transportation number：UN3264
• WGK Germany：3
• Hazard Category Code： R49;R8;R23/24/25;R34
• Safety Instruction： S53-S23-S36/37/39-S45
• RTECS：FF9335000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R49; R8; R23/24/25; R34
• Packing Group：III
• Safety Term：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Keep it tightly closed. Store in a cool, dry place. Unsuitable: do not approach or touch clothing and other combustible materials, incompatible materials: do not touch water.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal sulfates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on rhodium(iii) sulfate solution

Rhodium(iii) Sulfate Solution and Its Applications in Modern Chemical Research

The compound with the CAS number 10489-46-0, known as Rhodium(iii) Sulfate Solution, is a specialized chemical reagent that has garnered significant attention in the field of inorganic chemistry and catalysis. This solution, characterized by its distinct chemical properties, plays a pivotal role in various industrial and research applications. Rhodium, as a member of the platinum group metals, is renowned for its exceptional catalytic activity, which makes compounds like rhodium sulfate highly valuable in synthetic chemistry and material science.

In recent years, the study of transition metal complexes has seen remarkable advancements, particularly in the development of efficient catalysts for organic transformations. Rhodium(iii) sulfate solution has been extensively investigated for its ability to facilitate various chemical reactions, including hydrogenation, hydroformylation, and carbonylation processes. These reactions are crucial in the pharmaceutical and fine chemical industries, where high selectivity and yield are essential. The unique electronic configuration of rhodium allows it to interact with substrates in a manner that promotes these transformations, making it an indispensable tool in modern synthetic methodologies.

One of the most compelling aspects of rhodium(iii) sulfate solution is its versatility. Researchers have leveraged its properties to develop novel catalyst systems that enhance reaction efficiency and sustainability. For instance, recent studies have demonstrated the use of rhodium(iii) sulfate in asymmetric catalysis, where it enables the enantioselective synthesis of chiral molecules. This capability is particularly important in pharmaceuticals, where enantiomeric purity often dictates the efficacy and safety of a drug.

The application of rhodium(iii) sulfate solution extends beyond academic research; it has found practical utility in industrial processes as well. In the petrochemical sector, for example, this compound is employed in the production of synthetic fuels through hydroformylation reactions. The ability to convert alkenes into aldehydes or ketones under mild conditions underscores its economic significance. Moreover, advancements in green chemistry have prompted investigations into more environmentally benign synthetic routes, where rhodium-based catalysts offer a promising alternative to traditional methods.

From a mechanistic standpoint, the role of rhodium(iii) sulfate in catalytic cycles is multifaceted. It acts as both a Lewis acid and a metal center that can coordinate with various ligands. This dual functionality allows for fine-tuning of reaction outcomes by adjusting ligand design and reaction conditions. Recent computational studies have provided insights into the electronic structure of rhodium complexes, helping researchers design more effective catalysts with improved performance metrics.

The synthesis and characterization of rhodium(iii) sulfate solution also present interesting challenges. Due to its high reactivity and tendency to form stable complexes, producing a homogeneous solution requires precise control over reaction parameters such as temperature, pH, and concentration. Analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and X-ray diffraction (XRD) are commonly employed to confirm the purity and structure of the resulting solution. These methods ensure that researchers can reproducibly utilize rhodium(iii) sulfate in their experiments.

In conclusion, Rhodium(iii) Sulfate Solution (CAS no: 10489-46-0) represents a cornerstone in modern chemical research and industrial applications. Its catalytic prowess enables groundbreaking advancements across multiple disciplines, from pharmaceutical development to sustainable energy solutions. As our understanding of transition metal chemistry continues to evolve, compounds like rhodium sulfate will undoubtedly remain at the forefront of innovation.